Cas no 2094613-57-5 (2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride)

• Product Name: 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride
• CAS No: 2094613-57-5
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• MDL: MFCD30730464
• CID: 4637411
• PubChem ID: 126831684
• Update Time: 2025-06-15

2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride

• MDL： MFCD30730464
• Inchi： 1S/C11H12N2.ClH/c12-6-4-9-2-1-3-10-8-13-7-5-11(9)10;/h1-3,13H,4-5,7-8H2;1H
• InChI Key： WERNGOBENRAFJO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C2CNCCC=12)C#N.Cl

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides

Additional information on 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride

Introduction to 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride (CAS No. 2094613-57-5)

2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride is a significant compound in the field of pharmaceutical chemistry and medicinal biology, recognized for its versatile applications in drug discovery and development. This compound, identified by the chemical abstracts service number CAS No. 2094613-57-5, belongs to the class of tetrahydroisoquinoline derivatives, which have garnered considerable attention due to their structural similarity to numerous bioactive natural products and pharmacologically relevant molecules.

The molecular structure of 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride features a nitrile group attached to a tetrahydroisoquinoline core. The tetrahydroisoquinoline scaffold is a privileged structure in medicinal chemistry, often found in alkaloids and other bioactive compounds. Its presence in this molecule suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of tetrahydroisoquinoline derivatives in addressing various therapeutic challenges. Studies have demonstrated that these compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the nitrile group into the tetrahydroisoquinoline framework enhances its pharmacological profile by introducing additional functionalization possibilities and improving metabolic stability.

2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride has been extensively investigated in preclinical studies for its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural flexibility to develop derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the nitrile group have been shown to modulate the compound's interaction with enzymes involved in signal transduction pathways.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo experimental settings. This solubility advantage is particularly crucial for pharmaceutical applications where bioavailability and formulation stability are critical factors. The salt form also enhances the compound's shelf life by minimizing degradation due to moisture absorption.

Current research trends indicate that tetrahydroisoquinoline derivatives continue to be a fertile ground for innovation in drug development. The structural motifs present in these compounds allow for diverse chemical modifications, enabling the creation of libraries of compounds with tailored biological activities. High-throughput screening (HTS) and computational modeling techniques have been employed to identify promising candidates for further optimization.

One notable application of 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and dysregulation of their activity is associated with various diseases, including cancer. By targeting specific kinases with high selectivity, it is possible to develop therapies that modulate signaling pathways implicated in disease progression.

The nitrile group present in this compound serves as a versatile handle for further chemical transformations. It can be reduced to an amine or converted into other functional groups such as carboxylic acids or esters. These transformations open up avenues for designing analogs with different pharmacological properties. For example, incorporation of polar or aromatic substituents at the nitrile position can enhance binding interactions with biological targets.

In addition to its applications in oncology research, 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride has shown promise in neuropharmacological studies. Tetrahydroisoquinoline derivatives are known to interact with neurotransmitter systems involved in mood regulation and cognitive function. The compound's ability to modulate these systems makes it a candidate for developing treatments for neurological disorders such as depression and Parkinson's disease.

The synthesis of 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the tetrahydroisoquinoline core followed by functionalization at the 5-position and introduction of the nitrile group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these complex molecules.

The hydrochloride salt form is typically obtained by treating the free base form of the compound with hydrochloric acid under controlled conditions. This process ensures high purity and stability while improving handling properties due to increased crystallinity and reduced hygroscopicity.

Future directions in research on tetrahydroisoquinoline derivatives include exploring their potential as scaffolds for next-generation therapeutics. Integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel analogs with improved pharmacokinetic profiles. Additionally, virtual screening techniques have been employed to predict binding affinities and selectivity profiles prior to experimental validation.

The versatility of 2-(1,2,3,4-tetrahydroisoquinolin-5-yl)acetonitrile hydrochloride makes it a valuable building block for medicinal chemists seeking to develop innovative therapeutics targeting diverse diseases. Its structural features offer opportunities for modulating biological activity through rational design or combinatorial chemistry approaches.